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Compound of Interest

Compound Name: Batatifolin

Cat. No.: B15279216 Get Quote

Disclaimer: This document provides guidance on the proper disposal of Batatifolin based on

its chemical class and general laboratory safety principles. A formal hazard assessment should

always be conducted by the user in accordance with their institution's policies and local

regulations.

Batatifolin is a flavonoid compound found in various plants, including Neurolaena lobata and

Mentha suaveolens.[1] While specific safety data and disposal procedures for Batatifolin are

not extensively documented, its classification as a flavonoid allows for the development of a

disposal plan based on best practices for similar, low-toxicity chemical compounds.

Chemical and Physical Properties of Batatifolin
The known properties of Batatifolin are summarized below to inform handling and disposal

decisions.
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Property Value Source

Molecular Formula C16H12O7 PubChem[1]

Molecular Weight 316.26 g/mol PubChem[1]

IUPAC Name

5,6,7-trihydroxy-2-(4-hydroxy-

3-methoxyphenyl)chromen-4-

one

PubChem[1]

CAS Number 23494-48-6 PubChem[1]

Chemical Class
Flavones and Flavonols (a

class of Flavonoids)
PubChem[1]

Step-by-Step Disposal Protocol for Batatifolin Waste
This protocol outlines the decision-making process and subsequent steps for the safe disposal

of Batatifolin-containing waste streams typically generated in a laboratory setting.

Step 1: Waste Characterization and Hazard Assessment
Before disposal, the waste stream containing Batatifolin must be characterized. It is the

responsibility of the waste generator to determine if their waste is regulated as hazardous.[2]

Identify all constituents: List all chemicals present in the waste, including Batatifolin,

solvents, and any reaction byproducts.

Consult Safety Data Sheets (SDS): Review the SDS for all components. For Batatifolin, in

the absence of a specific SDS, data from similar flavonoids, such as (+)-Taxifolin, can be

used for a preliminary assessment. The SDS for (+)-Taxifolin indicates it does not meet the

criteria for hazardous classification.[3]

Determine if the waste is hazardous: Based on the constituents, determine if the waste

meets any criteria for hazardous waste (e.g., ignitability, corrosivity, reactivity, toxicity) as

defined by regulations such as those from the EPA.[4]

Step 2: Waste Segregation
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Proper segregation is critical to ensure safe and compliant disposal.

Non-Hazardous Batatifolin Waste: If the hazard assessment determines the waste is non-

hazardous (e.g., dilute aqueous solutions of Batatifolin), it can be segregated into a

designated non-hazardous chemical waste container. Do not mix with hazardous waste.

Hazardous Batatifolin Waste: If Batatifolin is mixed with hazardous solvents (e.g., ethanol,

methanol, xylene) or other toxic materials, the entire mixture must be treated as hazardous

waste.[5] This waste must be collected in a separate, clearly labeled hazardous waste

container.

Step 3: Container Selection and Labeling
Choose the right container: Use a chemically compatible container with a secure, leak-proof

lid.

Label correctly: The container must be clearly labeled with the words "Hazardous Waste" (if

applicable) and a full list of its contents, including the concentration of each component.

Step 4: On-site Accumulation and Storage
Store waste containers in a designated satellite accumulation area.

Keep containers closed at all times, except when adding waste.

Ensure secondary containment is in place to capture any potential leaks.

Step 5: Final Disposal
For Non-Hazardous Waste: While some dilute aqueous solutions of non-hazardous

chemicals may be permissible for drain disposal, this is highly regulated and requires

checking with institutional guidelines and local water authorities first.[5] The preferred

method for non-hazardous liquid chemical waste is collection for professional disposal. Solid

non-hazardous Batatifolin waste can be disposed of in the regular laboratory trash, but only

after being mixed with an undesirable substance like cat litter or coffee grounds and sealed

in a bag to prevent unintended access or exposure.[6][7]
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For Hazardous Waste: Arrange for pickup and disposal by your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

Never dispose of hazardous waste down the drain or in the regular trash.[5]

Visualizing the Disposal Workflow
The following diagrams illustrate the decision-making process for Batatifolin disposal and a

sample experimental workflow that could generate Batatifolin waste.
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Caption: Decision workflow for Batatifolin waste disposal.

Hypothetical Experimental Protocol: Staining of
Cultured Cells
This protocol describes a hypothetical experiment where Batatifolin is used as a fluorescent

stain, generating waste that requires proper disposal.

Stock Solution Preparation: Prepare a 10 mM stock solution of Batatifolin by dissolving 3.16

mg of Batatifolin powder in 1 mL of dimethyl sulfoxide (DMSO). Waste Generated: DMSO-

contaminated weigh paper and pipette tips (Hazardous Solid Waste).

Cell Culture: Grow human embryonic kidney (HEK293) cells on glass coverslips in a 6-well

plate with standard culture medium.

Staining: Prepare a 10 µM working solution by diluting the Batatifolin stock solution in

phosphate-buffered saline (PBS). Aspirate the culture medium from the cells and wash twice

with PBS. Add the 10 µM Batatifolin working solution to each well and incubate for 15

minutes at 37°C. Waste Generated: Aspirated medium and PBS washes containing

Batatifolin (Hazardous Liquid Waste due to DMSO), and contaminated pipette tips.

Fixation and Mounting: Wash the cells three times with PBS. Fix the cells with 4%

paraformaldehyde in PBS for 10 minutes. Mount the coverslips onto microscope slides using

a mounting medium. Waste Generated: Paraformaldehyde-containing liquid waste

(Hazardous Liquid Waste).

Microscopy: Visualize the stained cells using a fluorescence microscope.
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Caption: Experimental workflow generating Batatifolin waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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